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Compound of Interest

Compound Name:
5-Bromo-2-

(difluoromethoxy)benzoic acid

Cat. No.: B1276099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-2-(difluoromethoxy)benzoic acid is a halogenated aromatic carboxylic acid. Its

structural features, including a bromine atom and a difluoromethoxy group on the benzoic acid

core, make it a potentially valuable building block in medicinal chemistry and materials science.

This document provides a detailed overview of its chemical identity, properties, and a

representative synthetic approach.

Chemical Identity and Properties
The fundamental properties of 5-Bromo-2-(difluoromethoxy)benzoic acid are summarized

below. It is important to note that while some physical properties are predicted, they provide

valuable estimates for experimental design.
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Property Value Source

IUPAC Name
5-Bromo-2-

(difluoromethoxy)benzoic acid
N/A

CAS Number 438221-79-5 [1][2][3][4]

Molecular Formula C₈H₅BrF₂O₃ [1][2][3]

Molecular Weight 267.02 g/mol [1][2][3]

Canonical SMILES
C1=CC(=C(C=C1Br)C(=O)O)O

C(F)F
[1]

Boiling Point (Predicted) 328.1±42.0 °C [5]

Density (Predicted) 1.740±0.06 g/cm³ [5]

pKa (Predicted) 2.75±0.36 [5]

Chemical Structure
The two-dimensional chemical structure of 5-Bromo-2-(difluoromethoxy)benzoic acid is

depicted below, illustrating the arrangement of the bromine atom and the difluoromethoxy

group on the benzoic acid ring.

Figure 1: 2D Structure of 5-Bromo-2-(difluoromethoxy)benzoic acid.

Synthesis Pathway
A specific, detailed experimental protocol for the synthesis of 5-Bromo-2-
(difluoromethoxy)benzoic acid is not readily available in the public domain. However, a

general synthetic strategy can be proposed based on established organic chemistry principles

and synthesis routes for structurally similar compounds. A plausible approach involves the

bromination of a 2-(difluoromethoxy)benzoic acid precursor. The following diagram illustrates a

representative workflow for such a transformation.
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Figure 2: Representative workflow for the synthesis of 5-Bromo-2-(difluoromethoxy)benzoic
acid.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis of 5-Bromo-2-
(difluoromethoxy)benzoic acid are not currently published in peer-reviewed literature. The

synthesis would likely follow the general principles of electrophilic aromatic substitution, as

depicted in Figure 2. Key experimental considerations would include the choice of brominating

agent (e.g., N-Bromosuccinimide or elemental bromine), the catalyst (e.g., a strong acid),

reaction temperature, and purification method (e.g., recrystallization or column

chromatography).

Signaling Pathways and Biological Activity
As of the date of this document, there is no published research detailing the involvement of 5-
Bromo-2-(difluoromethoxy)benzoic acid in any specific biological signaling pathways or its

pharmacological activity. Its structural similarity to other bioactive benzoic acid derivatives

suggests potential for further investigation in drug discovery programs.

Conclusion
5-Bromo-2-(difluoromethoxy)benzoic acid is a chemical compound with potential

applications in research and development, particularly in the synthesis of novel pharmaceutical

agents and functional materials. While its fundamental chemical identity is established, a

comprehensive experimental characterization and exploration of its biological activity are yet to
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be reported. The information provided in this guide serves as a foundational resource for

professionals interested in this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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